4-Bromo-2-(bromomethyl)benzo[d]oxazole

• Molecular Formula: C8H5Br2NO
• Molecular Weight: 290.94 g/mol
• IUPAC Name: 4-bromo-2-(bromomethyl)-1,3-benzoxazole
• InChI: InChI=1S/C8H5Br2NO/c9-4-7-11-8-5(10)2-1-3-6(8)12-7/h1-3H,4H2
• InChI Key: JBNPJKAOYKPQMM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Br)N=C(O2)CBr

Description

4-Bromo-2-(bromomethyl)benzo[d]oxazole (CAS 1804144-78-2) is a brominated benzoxazole derivative of high interest in medicinal chemistry and neuroscience research, particularly in the development of novel Monoamine Oxidase (MAO) inhibitors . This compound serves as a versatile synthetic intermediate, with the reactive bromomethyl group enabling further functionalization to create targeted molecular probes and potential pharmaceutical candidates. Benzoxazole derivatives have demonstrated significant potential as potent and selective inhibitors of MAO enzymes . MAO is a crucial flavoenzyme target for treating neuropsychiatric and neurodegenerative disorders, such as depression and Parkinson's disease . The benzoxazole core can interact with the polar region of the enzyme's active site, while the bromine and bromomethyl substituents offer points for structural optimization to enhance binding affinity and selectivity . Researchers value this compound for constructing complex molecules aimed at studying neurotransmitter metabolism and exploring new therapeutic strategies for neurological conditions. Key Identifiers: • CAS Number: 1804144-78-2 • Molecular Formula: C 8 H 5 Br 2 NO • Molecular Weight: 290.94 g/mol This product is intended for research purposes only and is not intended for diagnostic or therapeutic use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-Bromo-2-(bromomethyl)benzo[d]oxazole typically involves the bromination of 2-(bromomethyl)benzo[d]oxazole. One common method includes the reaction of 2-(bromomethyl)benzo[d]oxazole with bromine in the presence of a suitable solvent, such as acetic acid, under controlled temperature conditions . The reaction proceeds through electrophilic aromatic substitution, resulting in the formation of the desired product.

Industrial Production Methods

Industrial production of 4-Bromo-2-(bromomethyl)benzo[d]oxazole may involve similar synthetic routes but on a larger scale. The process would require optimization of reaction conditions to ensure high yield and purity of the product. This could include the use of continuous flow reactors and advanced purification techniques to meet industrial standards.

Chemical Reactions Analysis

Types of Reactions

4-Bromo-2-(bromomethyl)benzo[d]oxazole can undergo various chemical reactions, including:

Substitution Reactions: The bromine atoms can be replaced by other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Common Reagents and Conditions

Substitution: Reagents such as sodium azide or potassium thiolate can be used in substitution reactions, typically in polar aprotic solvents like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide can be employed.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are commonly used.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution with an amine can yield an amino derivative, while oxidation can produce a corresponding oxazole derivative .

Scientific Research Applications

4-Bromo-2-(bromomethyl)benzo[d]oxazole has several scientific research applications:

Medicinal Chemistry: It serves as a building block for the synthesis of various bioactive molecules, including potential antimicrobial and anticancer agents.

Materials Science: The compound is used in the development of advanced materials, such as polymers and liquid crystals.

Biological Studies: It is employed in the study of enzyme inhibitors and receptor modulators.

Mechanism of Action

The mechanism of action of 4-Bromo-2-(bromomethyl)benzo[d]oxazole depends on its specific application. In medicinal chemistry, it may act by interacting with specific molecular targets, such as enzymes or receptors, thereby modulating their activity . The bromomethyl group can participate in covalent bonding with nucleophilic sites on biological molecules, leading to inhibition or activation of biological pathways .

Comparison with Similar Compounds

Comparison with Similar Compounds

Benzoxazole derivatives exhibit diverse biological and material science applications, with substituents critically affecting their properties. Below is a detailed comparison of 4-Bromo-2-(bromomethyl)benzo[d]oxazole with structurally analogous compounds:

Table 1: Key Properties of 4-Bromo-2-(bromomethyl)benzo[d]oxazole and Analogues

Compound Name	Substituents	Molecular Formula	Molecular Weight (g/mol)	Key Applications/Properties
4-Bromo-2-(bromomethyl)benzo[d]oxazole	4-Br, 2-CH₂Br	C₈H₅Br₂NO	282.94	Reactive intermediate; potential anticancer agent
2-(Bromomethyl)benzo[d]oxazole (Compound 1)	2-CH₂Br (no 4-Br)	C₈H₆BrNO	212.04	Photolysis precursor; melting point: 119.2–120.4°C
5-Bromo-2-methylbenzo[d]oxazole (CAS 5676-56-2)	5-Br, 2-CH₃	C₈H₆BrNO	212.04	Intermediate in drug synthesis; lower reactivity than bromomethyl derivatives
6-Bromo-2-methylbenzo[d]oxazole (CAS 151230-42-1)	6-Br, 2-CH₃	C₈H₆BrNO	212.04	Similar to 5-Br isomer but distinct regiochemical effects
2-(4-Bromobenzyl)benzo[d]oxazole (CAS 76284-87-2)	2-CH₂C₆H₄Br (4-Br on benzyl)	C₁₄H₁₀BrNO	288.14	Bulkier substituent; reduced solubility in polar solvents
4-Bromo-2-ethylbenzo[d]oxazole (CAS 1803837-92-4)	4-Br, 2-C₂H₅	C₉H₈BrNO	242.08	Enhanced lipophilicity; potential CNS drug candidate

Structural and Reactivity Differences

• Bromine vs. Methyl Substituents :
  Bromine atoms increase electrophilicity compared to methyl groups, enabling participation in Suzuki-Miyaura or Ullmann couplings. For example, 4-Bromo-2-(bromomethyl)benzo[d]oxazole undergoes dual substitution reactions, whereas methyl-substituted analogues (e.g., 5-Bromo-2-methylbenzo[d]oxazole) are less reactive .
• Regiochemical Effects : Substitution at the 4-position (vs. 5- or 6-positions) alters electronic distribution. 4-Bromo derivatives exhibit stronger electron-withdrawing effects, enhancing stability in radical reactions compared to 5- or 6-bromo isomers .